Cas no 2228707-41-1 (2-methoxy-3-(4-methoxyphenyl)-3-methylbutanoic acid)

• Product Name: 2-methoxy-3-(4-methoxyphenyl)-3-methylbutanoic acid
• CAS No: 2228707-41-1
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 6496322
• PubChem ID: 165733449
• Update Time: 2025-05-22

2-methoxy-3-(4-methoxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(4-methoxyphenyl)-3-methylbutanoic acid
• EN300-1832317
• 2228707-41-1

• Inchi： 1S/C13H18O4/c1-13(2,11(17-4)12(14)15)9-5-7-10(16-3)8-6-9/h5-8,11H,1-4H3,(H,14,15)
• InChI Key： VVHZYTAGDXSANK-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-methoxy-3-(4-methoxyphenyl)-3-methylbutanoic acid

Compound CAS No. 2228707-41-1: 2-Methoxy-3-(4-Methoxyphenyl)-3-Methylbutanoic Acid

Compound CAS No. 2228707-41-1, also known as 2-Methoxy-3-(4-Methoxyphenyl)-3-Methylbutanoic Acid, is a complex organic compound with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural properties and promising biological activity. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications.

The chemical structure of 2-Methoxy-3-(4-Methoxyphenyl)-3-Methylbutanoic Acid consists of a butanoic acid backbone with two methoxy groups and a methyl group attached to the third carbon. The presence of these substituents contributes to its hydrophobicity and ability to interact with biological systems. Researchers have explored its potential as a lead compound in the design of new drugs targeting various diseases, including cancer and neurodegenerative disorders.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 2228707-41-1. One notable approach involves the use of catalytic asymmetric synthesis, which allows for the precise control of stereochemistry—a critical factor in determining the compound's biological activity. This method has significantly improved the yield and purity of the compound, making it more accessible for further research.

In terms of applications, 2-Methoxy-3-(4-Methoxyphenyl)-3-Methylbutanoic Acid has shown promise in pharmacology and material science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Additionally, its bioavailability and metabolic stability have been studied extensively, revealing its potential as a drug candidate with favorable pharmacokinetic properties.

Recent studies have also focused on the compound's interaction with cellular receptors and enzymes. For instance, researchers have investigated its binding affinity to G-protein coupled receptors (GPCRs), which are critical targets in drug development. These studies have provided valuable insights into the molecular mechanisms underlying its bioactivity, paving the way for further optimization and clinical testing.

In conclusion, CAS No. 2228707-41-1, or 2-Methoxy-3-(4-Methoxyphenyl)-3-Methylbutanoic Acid, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to make a substantial impact on future scientific discoveries.